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Compound of Interest

Compound Name: T-3764518

Cat. No.: B10828366

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Handling and Disposal of the Investigational Compound T-3764518.

This document provides crucial safety and logistical information for the proper management of
T-3764518, a novel and potent stearoyl-CoA desaturase 1 (SCD1) inhibitor. Given its status as
a research chemical, adherence to stringent safety protocols is paramount to ensure personnel
safety and environmental protection. The following procedures are based on general best
practices for handling potent, fluorinated heterocyclic organic compounds.

Disclaimer: This guide provides general recommendations. Always consult the specific Safety
Data Sheet (SDS) provided by the manufacturer and your institution's Environmental Health
and Safety (EHS) department for definitive disposal protocols.

Chemical and Physical Properties

A summary of the known quantitative data for T-3764518 is presented below. This information
is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

Molecular Formula C20H17FsN502[1]

CAS Number 1809151-56-1[1]

Target Stearoyl-CoA desaturase 1 (SCD1)[1][2]
Storage Temperature -20°C[1]

Experimental Protocol for Safe Disposal of T-
3764518

The following step-by-step methodology outlines the recommended procedure for the safe
disposal of T-3764518 waste generated during laboratory experiments.

Personnel Protective Equipment (PPE) Requirements:

o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat is required.

Step 1: Waste Segregation

o Immediately upon generation, segregate all waste contaminated with T-3764518.

e This includes unused stock solutions, contaminated media, cells treated with the compound,
and disposable labware (e.g., pipette tips, tubes, flasks).

e Do not mix T-3764518 waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines.

Step 2: Waste Collection and Labeling

» Solid Waste: Collect contaminated solid materials in a dedicated, leak-proof container lined
with a chemically resistant bag.
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» Liquid Waste: Collect unused solutions and contaminated liquids in a sealed, shatter-
resistant container (e.g., a high-density polyethylene (HDPE) bottle).

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"T-3764518," the CAS number "1809151-56-1," and an estimate of the quantity and
concentration.

Step 3: Temporary Storage

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e This area should be secure, well-ventilated, and away from general laboratory traffic.

o Follow your institution's guidelines for the maximum allowable volume of waste and the
maximum storage time in a satellite accumulation area.

Step 4: Scheduling Waste Pickup

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Provide them with all necessary information about the waste, as detailed on the label.

e Do not attempt to dispose of T-3764518 waste down the drain or in the regular trash.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of T-3764518.
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Caption: Decision workflow for the safe disposal of T-3764518 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.T-3764518 - Immunomart [immunomart.com]

e 2. Invitro and in vivo antitumor activities of T-3764518, a novel and orally available small
molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for T-3764518].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828366#t-3764518-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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